Cas no 899992-43-9 (4-nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide)

• Product Name: 4-nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide
• CAS No: 899992-43-9
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 5492183
• PubChem ID: 18587476
• Update Time: 2025-05-21

4-nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• VU0502251-1
• N-(4-nitrobenzoyl)-N-phenylpiperidine-1-carboxamide
• F2843-0118
• AKOS024471833
• 899992-43-9
• 4-nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide

• Inchi： 1S/C19H19N3O4/c23-18(15-9-11-17(12-10-15)22(25)26)21(16-7-3-1-4-8-16)19(24)20-13-5-2-6-14-20/h1,3-4,7-12H,2,5-6,13-14H2
• InChI Key： RRZXVCLLUFNQPC-UHFFFAOYSA-N
• SMILES： O=C(N(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.4Ų

Additional information on 4-nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide

4-Nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide (CAS No. 899992-43-9)

The compound 4-nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide, identified by the CAS registry number 899992-43-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a benzamide backbone with a nitro group at the para position, a phenyl group, and a piperidine-derived carbonyl moiety, which collectively contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of 4-nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide in the development of novel materials for energy storage applications. Researchers have explored its ability to act as a precursor for the synthesis of high-performance polymers and composites. For instance, a 2023 study published in the Journal of Advanced Materials demonstrated that this compound can be used to create lightweight, high-strength materials suitable for aerospace applications. The incorporation of the piperidine moiety into the structure was found to significantly enhance the mechanical properties of the resulting materials.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmaceutical applications. A 2022 study in Organic Process Research & Development reported that 4-nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide exhibits promising activity as an intermediate in the synthesis of bioactive compounds. The nitro group at the para position was shown to play a critical role in modulating the compound's pharmacokinetic properties, making it a valuable building block for drug development.

The synthesis of 4-nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A 2023 paper in Chemical Communications described an optimized synthesis route that utilizes palladium-catalyzed coupling reactions to achieve high yields and purity levels. This method has been widely adopted by researchers due to its efficiency and scalability.

From an environmental standpoint, there has been growing interest in understanding the ecological impact of compounds like 4-nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide. A 2023 study published in Environmental Science & Technology investigated its biodegradation pathways under various environmental conditions. The results indicated that while the compound is relatively stable under normal conditions, it can undergo microbial degradation under specific anaerobic conditions, which is crucial for assessing its long-term environmental fate.

In conclusion, 4-nitro-N-phenyl-N-(piperidine-1-carbonyl)benzamide (CAS No. 899992-43-9) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in areas ranging from materials science to pharmaceuticals. As advancements in synthetic methods and material characterization continue to emerge, this compound is expected to play an increasingly important role in shaping future innovations.